Cas no 461-72-3 (Hydantoin)

• Product Name: Hydantoin
• CAS No: 461-72-3
• MF: C₃H₄N₂O₂
• MW: 100.076060295105
• MDL: MFCD00005259
• CID: 37567
• PubChem ID: 10006
• Update Time: 2025-04-18

Hydantoin Chemical and Physical Properties

Names and Identifiers

• Hydantoin
• 2.4-Imidazolinedione
• imidazolidine-2,4-dione
• 2,4-Imidazolidinedione
• 2,4-diketo-imidazolidine
• 2,4-dioxoimidazolidine
• 2,4-imidazolidindione
• Dantochlor
• Glycolylurea
• imidazolidinyl-2,4-dione
• 2,4-Imidazolinedione
• Hydantoin,98%

• MDL： MFCD00005259
• Inchi： 1S/C3H4N2O2/c6-2-1-4-3(7)5-2/h1H2,(H2,4,5,6,7)
• InChI Key： WJRBRSLFGCUECM-UHFFFAOYSA-N
• SMILES： O=C1NC(=O)NC1
• BRN： 110598

Computed Properties

• Exact Mass: 100.02700
• Monoisotopic Mass: 100.027277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.4457 (rough estimate)
• Melting Point: 221.0 to 225.0 deg-C
• Boiling Point: 246.4°C at 760 mmHg
• Flash Point: °Cat760mmHg
• Refractive Index: 1.5110 (estimate)
• Solubility: SLIGHTLY SOLUBLE
• Water Partition Coefficient: Slightly soluble
• PSA: 58.20000
• LogP: -0.51660
• Merck: 4760
• Solubility: Slightly soluble in water

Hydantoin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：MT8210000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles